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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B611713 Get Quote

Technical Support Center: VPC-18005 Treatment
This technical support center provides researchers, scientists, and drug development

professionals with guidance on determining the optimal incubation time for VPC-18005
treatment. It includes troubleshooting guides and frequently asked questions in a user-friendly

format.

Frequently Asked Questions (FAQs)
Q1: What is VPC-18005 and what is its mechanism of action?

A1: VPC-18005 is a small molecule inhibitor that targets the E26 transformation-specific (ETS)

domain of the transcription factor ERG.[1][2] By directly binding to the ERG-ETS domain, VPC-
18005 disrupts the interaction between ERG and DNA, thereby inhibiting ERG-induced gene

transcription.[1][2] This mechanism is particularly relevant in prostate cancer, where ERG is

frequently overexpressed.[1][2]

Q2: What is a typical starting point for concentration and incubation time for VPC-18005?

A2: Based on published studies, a concentration of 5 µM VPC-18005 with an incubation time of

24 hours has been shown to effectively inhibit the migration and invasion of prostate cancer cell

lines in vitro.[3] IC50 values for the inhibition of ERG reporter activity have been reported in the

range of 3 to 6 µM in different cell lines.[1][3] However, the optimal conditions will vary

depending on the cell line and the specific biological question being addressed.
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Q3: Does VPC-18005 exhibit cytotoxicity?

A3: VPC-18005 has been shown to suppress ERG reporter activity and inhibit cell migration

and invasion without exhibiting significant cytotoxicity at effective concentrations.[1][2] It is still

recommended to perform a cell viability assay as part of your initial experimental setup to

confirm this in your specific cell model.

Determining the Optimal Incubation Time: A Step-
by-Step Guide
The optimal incubation time for VPC-18005 is dependent on the biological process being

investigated. A time-course experiment is essential to determine the ideal duration of treatment

for your specific experimental goals.
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Phase 1: Initial Scoping

Phase 2: Time-Course Experiment

Phase 3: Analysis

Determine Experimental Endpoint
(e.g., Gene Expression, Phenotypic Change)

Select a Fixed, Non-toxic Concentration of VPC-18005

Seed Cells and Allow Adherence

Treat Cells with VPC-18005

Harvest Cells at Multiple Time Points
(e.g., 0, 2, 4, 8, 12, 24, 48 hours)

Perform Endpoint Assay
(e.g., qPCR, Western Blot, Migration Assay)

Analyze Data and Plot Results vs. Time

Identify Optimal Incubation Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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